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Compound of Interest

Compound Name:
4-(Aminosulfonyl)-5-

chlorophthalimide

Cat. No.: B047511 Get Quote

Technical Guide: 4-(Aminosulfonyl)-5-
chlorophthalimide
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Aminosulfonyl)-5-chlorophthalimide, also known by its IUPAC name 6-chloro-1,3-

dioxoisoindole-5-sulfonamide, is a chemical compound of interest in medicinal chemistry and

drug development. Its structure, incorporating both a sulfonamide group and a chlorinated

phthalimide scaffold, suggests potential applications as a pharmacophore or a synthetic

intermediate for more complex molecules. This guide provides a summary of its chemical and

physical properties based on available data.

Chemical Structure and Properties
The fundamental properties of 4-(Aminosulfonyl)-5-chlorophthalimide are summarized

below. These data are compiled from various chemical databases and supplier information.

Table 1: Chemical and Physical Properties of 4-(Aminosulfonyl)-5-chlorophthalimide
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Property Value Citation(s)

IUPAC Name
6-chloro-1,3-dioxoisoindole-5-

sulfonamide
[1]

Synonyms
4-Chloro-5-

sulfamoylphthalimide
[1]

CAS Number 3861-99-2 [1]

Molecular Formula C₈H₅ClN₂O₄S [1]

Molecular Weight 260.65 g/mol [1]

Canonical SMILES
C1=C2C(=CC(=C1S(=O)

(=O)N)Cl)C(=O)NC2=O
[1]

Melting Point
290 °C (decomposition may

occur)

Appearance Solid

Density (predicted) 1.755 g/cm³ [1]

Visualization of the Chemical Structure
The two-dimensional chemical structure of 4-(Aminosulfonyl)-5-chlorophthalimide is

depicted below. This visualization is generated using the canonical SMILES string.

2D Structure of 4-(Aminosulfonyl)-5-chlorophthalimide

Experimental Protocols
Despite extensive searches of scientific literature and patent databases, detailed experimental

protocols for the synthesis of 4-(Aminosulfonyl)-5-chlorophthalimide could not be located.

General synthetic routes for related sulfonamides and phthalimides are well-documented. The

synthesis of this specific compound would likely involve the chlorosulfonation of a suitable

phthalimide precursor, followed by amination to form the sulfonamide group, or alternatively,

the construction of the phthalimide ring from a pre-functionalized benzene derivative. However,

without a specific literature precedent, the precise reaction conditions, reagents, purification
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methods, and analytical characterization data (such as NMR, IR, and mass spectrometry) are

not available.

Similarly, no peer-reviewed studies detailing the use of 4-(Aminosulfonyl)-5-
chlorophthalimide in biological assays or as a precursor in multi-step syntheses were

identified. Therefore, no experimental protocols for its application can be provided at this time.

Data Presentation
The absence of published experimental studies on 4-(Aminosulfonyl)-5-chlorophthalimide
means there is no quantitative data to present in tabular format beyond the basic physical

properties listed in Table 1.

Signaling Pathways and Experimental Workflows
As no biological or mechanistic studies involving 4-(Aminosulfonyl)-5-chlorophthalimide
have been found, there are no signaling pathways or experimental workflows to be

diagrammed.

Conclusion
4-(Aminosulfonyl)-5-chlorophthalimide is a defined chemical entity with known basic

properties. However, a detailed experimental understanding of its synthesis, reactivity, and

biological activity is lacking in the public domain. This presents an opportunity for researchers

in medicinal and synthetic chemistry to explore the properties of this molecule and publish their

findings, thereby contributing to the collective scientific knowledge. Further research is required

to elucidate its potential applications and to develop robust synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [what is the chemical structure of 4-(Aminosulfonyl)-5-
chlorophthalimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047511#what-is-the-chemical-structure-of-4-
aminosulfonyl-5-chlorophthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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